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Compound of Interest

Compound Name: Vinyl isocyanate

Cat. No.: B1607408

This technical guide provides a comprehensive overview of the health and safety data for vinyl
isocyanate, designed for researchers, scientists, and drug development professionals. The
information is compiled from various safety data sheets and toxicological resources to ensure a
thorough understanding of the hazards and safe handling procedures associated with this
compound.

Chemical and Physical Properties

A summary of the key physical and chemical properties of vinyl isocyanate is presented in the
table below. This data is essential for understanding its behavior and potential for exposure
under various laboratory conditions.

Property Value

CAS Number 3555-94-0
Molecular Formula CsHsNO

Molecular Weight 69.06 g/mol

Boiling Point 39-40 °C

Density 0.938 g/mL at 25 °C
Flash Point 4°C
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Hazard Identification and GHS Classification

Vinyl isocyanate is classified as a hazardous substance under the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS). A detailed breakdown of its hazard
classification is provided below, highlighting the significant risks associated with its handling

and use.[1]
Hazard Class Category Hazard Statement
o H225: Highly flammable liquid
Flammable Liquids 2
and vapour.
Acute Toxicity (Oral) 3 H301: Toxic if swallowed.
o H312: Harmful in contact with
Acute Toxicity (Dermal) 4 ]
skin.
Skin Corrosion/Irritation 2 H315: Causes skin irritation.
Respiratory or Skin 1 H317: May cause an allergic
Sensitisation skin reaction.
) ) H334: May cause allergy or
Respiratory or Skin ]
o 1 asthma symptoms or breathing
Sensitisation T
difficulties if inhaled.
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage.
Acute Toxicity (Inhalation) 1 H330: Fatal if inhaled.
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation.

Toxicological Information

While specific LD50 and LC50 values for vinyl isocyanate are not readily available in the
searched literature, the GHS classification of "Acute Toxicity (Oral) Category 3," "Acute Toxicity
(Dermal) Category 4," and "Acute Toxicity (Inhalation) Category 1" indicates a high degree of
toxicity.[1] Isocyanates as a class are well-documented for their potent sensitizing effects on
the respiratory system and skin.[2]
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Isocyanate-Induced Asthma: A Mechanistic Overview

Exposure to isocyanates can lead to occupational asthma, a serious and potentially irreversible
respiratory condition.[2] The underlying mechanism involves an immunological response to the
isocyanate, which acts as a hapten, binding to endogenous proteins to form immunogenic
adducts. This process can lead to the development of specific IgE antibodies and a T-helper 2

(Th2) inflammatory response in the airways.
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m Sensitization Phase Effector Phase (Re-exposure)
L isocyanate binds to ‘Antigen Presenting Cell (APC) T-helper 2 (Th2) cell B-cel stimulation and I 10E cross-linking on Release of histamine,
{ ainway protei i activation and migration differentiation 1gE production mast cells and degranulation leukotrienes, cytokines

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Preparation Emergency Response

Conduct thorough
risk assessment

Personal Exposure

Y A4

Evacuate a_nd ventilate area. Move to fresh air. Remove contaminated clothing. Flush eyes with water for 15 minutes.
Absorb with inert material. . N . " P s . " .
" . . . Seek immediate medical attention. Wash skin with soap and water. Seek immediate medical attention.
Decontaminate with appropriate solution.

Develop and review
Standard Operating Procedures (SOPs)

Select appropriate Personal
Protective Equipment (PPE)

Handling
A

Work in a certified
chemical fume hood

Wear appropriate PPE:
- Chemical resistant gloves
- Safety goggles/face shield
- Lab coat

Avoid inhalation of vapors

Prevent skin and eye contact

Store in a cool, dry,
well-ventilated area a\
from incompatible materials
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Safety]. BenchChem, [2025]. [Online PDF]. Available at:
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sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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